Cas no 63649-25-2 (diethyl trans-4-methylene-1,2-cyclopentanedicarboxylate)

• Product Name: diethyl trans-4-methylene-1,2-cyclopentanedicarboxylate
• CAS No: 63649-25-2
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 960638
• PubChem ID: 929224
• Update Time: 2025-04-19

diethyl trans-4-methylene-1,2-cyclopentanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl trans-4-methylene-1,2-cyclopentanedicarboxylate
• diethyl 4-methylidenecyclopentane-1,2-dicarboxylate
• 1,2-Cyclopentanedicarboxylic acid,4-methylene-,diethyl ester,cis
• Diethyl 4-methylene-1,2-cyclopentanedicarboxylate
• Diethyl 4-methylenecyclopentane-1,2-dicarboxylate
• A834452
• trans-4-Methylene-1,2-cyclopentanedicarboxylic acid diethyl ester
• trans-(1SR,2SR)-4-methylene-cyclopentane-1,2-dicarboxylic acid diethyl ester
• 4-methylenecyclopentane-1,2-dicarboxylic acid diethyl ester
• SCHEMBL1029058
• racemic trans-4-Methylene-cyclopentane-1,2-dicarboxylic acid diethyl ester
• diethyl (1S,2S)-4-methylidenecyclopentane-1,2-dicarboxylate
• 63649-25-2
• Trans-Diethyl 4-methylene-1,2-cyclopentane dicarboxylate
• diethyl (1R,2R)-4-methylidenecyclopentane-1,2-dicarboxylate
• Trans-diethyl 4-methylenecyclopentane-1,2-dicarboxylate
• (1R,2R)-diethyl 4-methylenecyclopentane-1,2-dicarboxylate

• Inchi： 1S/C12H18O4/c1-4-15-11(13)9-6-8(3)7-10(9)12(14)16-5-2/h9-10H,3-7H2,1-2H3/t9-,10-/m1/s1
• InChI Key： VRFHDEASKDWEHW-NXEZZACHSA-N
• SMILES： O(CC)C([C@@H]1CC(=C)C[C@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.69500

diethyl trans-4-methylene-1,2-cyclopentanedicarboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25